Cas no 63458-89-9 (1-Propanamine, 4-methylbenzenesulfonate)

• Product Name: 1-Propanamine, 4-methylbenzenesulfonate
• CAS No: 63458-89-9
• MF: C₁₀H₁₇NO₃S
• MW: 231.311881780624
• CID: 426331
• PubChem ID: 71381126
• Update Time: 2025-04-19

1-Propanamine, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,propan-1-amine
• DTXSID00803598
• 4-Methylbenzene-1-sulfonic acid--propan-1-amine (1/1)
• 63458-89-9

• Inchi： 1S/C7H8O3S.C3H9N/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-3-4/h2-5H,1H3,(H,8,9,10);2-4H2,1H3
• InChI Key： LOMLRLQEELXKOX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.NCCC

Computed Properties

• Exact Mass: 231.09301
• Monoisotopic Mass: 231.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39